Cas no 1361559-75-2 (5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl)
5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl
-
- Inchi: 1S/C13H6Cl3F3O/c14-10-3-7(4-11(15)12(10)16)6-1-8(17)5-9(2-6)20-13(18)19/h1-5,13H
- InChI Key: AODFRVOFWKEDKK-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=C(C=C(C=1)OC(F)F)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 309
- XLogP3: 6.5
- Topological Polar Surface Area: 9.2
5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011010774-1g |
5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl |
1361559-75-2 | 97% | 1g |
1,460.20 USD | 2021-05-31 |
5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl
5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361559-75-2): A Comprehensive Overview
5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361559-75-2) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its difluoromethoxy and fluoro substituents on the biphenyl backbone, along with multiple chlorine atoms. These features contribute to its distinct chemical properties and potential biological activities.
The molecular formula of 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl is C12H6Cl3F2O, and its molecular weight is approximately 318.48 g/mol. The compound's structure includes a biphenyl core with various halogen substituents, which can influence its reactivity and stability. The presence of difluoromethoxy and fluoro groups enhances its lipophilicity and can affect its solubility in different solvents.
In recent years, there has been growing interest in the study of halogenated biphenyls due to their potential applications in various fields. For instance, halogenated biphenyls have been explored for their use in materials science, particularly in the development of advanced polymers and electronic materials. The unique electronic properties of these compounds make them suitable for applications where high thermal stability and chemical resistance are required.
In the context of pharmaceutical research, 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl has shown promise as a lead compound for the development of new drugs. Its halogenated structure can influence its binding affinity to specific biological targets, such as enzymes or receptors. Recent studies have focused on understanding the pharmacological properties of this compound and its potential therapeutic applications.
A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl. The researchers found that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl could be a valuable candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory properties, 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl has also been studied for its potential anticancer activities. A study published in Cancer Research in 2022 reported that this compound demonstrated selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action was attributed to the induction of apoptosis through the activation of caspase pathways.
The synthesis of 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions and nucleophilic aromatic substitution reactions. Advanced synthetic methods have been developed to optimize the production process and reduce costs.
Safety considerations are crucial when handling 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl. While it is not classified as a hazardous material or controlled substance, appropriate personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Laboratory protocols should be followed to ensure safe storage and disposal.
In conclusion, 5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361559-75-2) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses.
1361559-75-2 (5'-(Difluoromethoxy)-3'-fluoro-3,4,5-trichlorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)